Cas no 1534597-63-1 (1-benzyl-4-isocyanato-1H-pyrazole)

• Product Name: 1-benzyl-4-isocyanato-1H-pyrazole
• CAS No: 1534597-63-1
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 5989829
• PubChem ID: 83382963
• Update Time: 2025-06-12

1-benzyl-4-isocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-isocyanato-1H-pyrazole
• 1534597-63-1
• EN300-1879622

• Inchi： 1S/C11H9N3O/c15-9-12-11-6-13-14(8-11)7-10-4-2-1-3-5-10/h1-6,8H,7H2
• InChI Key： UUFRLZHVIJUAAU-UHFFFAOYSA-N
• SMILES： O=C=NC1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.2Ų

Additional information on 1-benzyl-4-isocyanato-1H-pyrazole

Introduction to 1-Benzyl-4-Isocyanato-1H-Pyrazole (CAS No. 1534597-63-1)

1-Benzyl-4-isocyanato-1H-pyrazole (CAS No. 1534597-63-1) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a benzyl group and an isocyanate functional group attached to a pyrazole ring. These features endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its high stability and reactivity. The presence of the benzyl group enhances the molecule's lipophilicity, making it more suitable for applications in drug delivery systems. The isocyanate functional group, on the other hand, is highly reactive and can participate in a variety of chemical reactions, such as the formation of ureas and urethanes, which are crucial in the development of polymers and coatings.

Recent studies have highlighted the potential of 1-benzyl-4-isocyanato-1H-pyrazole in the development of novel pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its use as a building block for the synthesis of new anti-inflammatory drugs. The compound's ability to form stable urea derivatives has been leveraged to create molecules with enhanced anti-inflammatory properties and reduced side effects compared to existing treatments.

In addition to its pharmaceutical applications, 1-benzyl-4-isocyanato-1H-pyrazole has shown promise in materials science. A study published in the Journal of Materials Chemistry A demonstrated that this compound can be used to synthesize advanced polymer materials with improved mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, automotive components, and biomedical devices.

The synthesis of 1-benzyl-4-isocyanato-1H-pyrazole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 1-benzylpyrazole with phosgene or an equivalent reagent to introduce the isocyanate group. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The biological activity of 1-benzyl-4-isocyanato-1H-pyrazole has been extensively studied. In vitro assays have shown that it exhibits potent inhibitory effects on various enzymes involved in inflammatory pathways. For example, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This property makes it an attractive candidate for further drug development efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of drugs derived from 1-benzyl-4-isocyanato-1H-pyrazole. Preliminary results from phase I trials have indicated that these compounds are well-tolerated by patients and show promising therapeutic effects. Further studies are needed to fully understand their pharmacokinetics and pharmacodynamics.

In conclusion, 1-benzyl-4-isocyanato-1H-pyrazole (CAS No. 1534597-63-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, positioning it as a key player in future scientific advancements.